1-[(3-chloro-4-fluorophenyl)methyl]-4-(hydroxymethyl)pyrrolidin-2-one

Specification

• CAS No.: 1407067-34-8
• Molecular Formula: C12H13ClFNO2
• Molecular Weight: 257.69 g/mol
• IUPAC Name: 1-[(3-chloro-4-fluorophenyl)methyl]-4-(hydroxymethyl)pyrrolidin-2-one
• Standard InChI: InChI=1S/C12H13ClFNO2/c13-10-3-8(1-2-11(10)14)5-15-6-9(7-16)4-12(15)17/h1-3,9,16H,4-7H2
• Standard InChI Key: KPLNFXNOKYWYPF-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)CC2=CC(=C(C=C2)F)Cl)CO
• Canonical SMILES: C1C(CN(C1=O)CC2=CC(=C(C=C2)F)Cl)CO

Introduction

Synthesis of Pyrrolidin-2-ones

Pyrrolidin-2-ones can be synthesized through various methods, including the cyclization of amino acids or the reaction of appropriate aldehydes with amines. The specific synthesis of 1-[(3-chloro-4-fluorophenyl)methyl]-4-(hydroxymethyl)pyrrolidin-2-one would likely involve a similar approach, starting with a 3-chloro-4-fluorobenzaldehyde and a suitable pyrrolidine derivative.

Biological Activities of Pyrrolidin-2-ones

Pyrrolidin-2-ones have been studied for their biological activities, including antiviral, antibacterial, and anticancer properties. For example, some pyrrolidin-2-one derivatives have shown inhibitory effects against certain enzymes or proteins involved in disease pathways.

4-Amino-3-chloro-1H-pyrrole-2,5-diones

These compounds have demonstrated antiproliferative activity against colon cancer cell lines and have shown antioxidant properties with low toxicity, making them promising candidates for antitumor drug development.

Tetrahydrocarbolines

Tetrahydrocarbolines are another class of heterocyclic compounds that have been studied for their potential therapeutic applications, including the treatment of urinary disorders by inhibiting ENPP2.

Potential Applications

While specific data on 1-[(3-chloro-4-fluorophenyl)methyl]-4-(hydroxymethyl)pyrrolidin-2-one is not available, compounds within the pyrrolidin-2-one class may have potential applications in medicine due to their diverse biological activities. These could include roles in antiviral therapies, as seen with compounds targeting the PA-PB1 interface of influenza A virus polymerase, or in the treatment of metabolic disorders, as suggested by compounds inhibiting 11β-hydroxysteroid dehydrogenase type 1.

Data Table: Biological Activities of Related Compounds

Compound Class	Biological Activity
Pyrrole-2,5-diones	Antiproliferative, Antioxidant
Tetrahydrocarbolines	ENPP2 Inhibition
Triazolo[1,5-a]pyrimidines	Anti-Influenza A Virus
Piperidin-1-yl-methanones	11β-HSD1 Inhibition

This table illustrates the diverse biological activities of heterocyclic compounds related to pyrrolidin-2-ones, highlighting their potential therapeutic applications.